Cas no 66340-28-1 (desacetylcefotaxime)

• Product Name: desacetylcefotaxime
• CAS No: 66340-28-1
• MF: C₁₄H₁₅N₅O₆S₂
• MW: 413.42879986763
• CID: 963756
• PubChem ID: 9576239
• Update Time: 2025-04-19

desacetylcefotaxime Chemical and Physical Properties

Names and Identifiers

• desacetylcefotaxime
• 3-Desacetyl Cefotaxime
• 3-DESACETYL CEFOTAXIME ,PALE YELLOW SOLID
• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Deacetylcefotaxime
• Cefotaxime impurity B
• HY-126129
• CEFOTAXIME IMPURITY B [EP IMPURITY]
• CS-0090612
• 3-DESACETYLCEFOTAXIME
• UNII-6E65O1Y1P8
• CEFOTAXIME SODIUM IMPURITY B [EP IMPURITY]
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-3-(HYDROXYMETHYL)-8-OXO-, (6R-(6.ALPHA.,7.BETA.(Z)))-
• (6R,7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 66340-28-1
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(hydroxymethyl)-8-oxo-, (6R,7R)-
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(hydroxymethyl)-8-oxo-, (6R-(6alpha,7beta(Z)))-
• (6R,7R)-7-(((2Z)-2-(2-AMINOTHIAZOL-4-YL)-2-(METHOXYIMINO)ACETYL)AMINO)-3-(HYDROXYMETHYL)-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID
• DEACETYLCEFOTAXIME [USP IMPURITY]
• 6E65O1Y1P8
• (6R,7R)-7-{[(2Z)-1-hydroxy-2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2-(methoxyimino)ethylidene]amino}-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2Z)-2-(2-AMINO-4-THIAZOLYL)-2-(METHOXYIMINO)ACETYL)AMINO)-3-(HYDROXYMETHYL)-8-OXO-, (6R,7R)-
• SCHEMBL5679450
• (6R,7R)-7-(((2Z)-1-hydroxy-2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2-(methoxyimino)ethylidene)amino)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• CEFOTAXIME IMPURITY B (EP IMPURITY)
• CEFOTAXIME SODIUM IMPURITY B (EP IMPURITY)
• DEACETYLCEFOTAXIME (USP IMPURITY)

• Inchi： 1S/C14H15N5O6S2/c1-25-18-7(6-4-27-14(15)16-6)10(21)17-8-11(22)19-9(13(23)24)5(2-20)3-26-12(8)19/h4,8,12,20H,2-3H2,1H3,(H2,15,16)(H,17,21)(H,23,24)/b18-7-/t8-,12-/m1/s1
• InChI Key： FHYWAOQGXIZAAF-GHXIOONMSA-N
• SMILES： S1CC(CO)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O

Computed Properties

• Exact Mass: 413.04600
• Monoisotopic Mass: 413.04637556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 221Ų

Experimental Properties

• Density: 1.92±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >200°C (dec.)
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 225.20000
• LogP: -0.48500

desacetylcefotaxime Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature